Cas no 2092599-07-8 (trans-2-(Propylamino)cyclobutan-1-ol)

• Product Name: trans-2-(Propylamino)cyclobutan-1-ol
• CAS No: 2092599-07-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5040851
• Update Time: 2025-07-23

trans-2-(Propylamino)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(propylamino)cyclobutan-1-ol
• (1R,2R)-2-(propylamino)cyclobutan-1-ol
• Rel-(1R,2R)-2-(propylamino)cyclobutan-1-ol
• trans-2-(Propylamino)cyclobutan-1-ol

• Inchi： 1S/C7H15NO/c1-2-5-8-6-3-4-7(6)9/h6-9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： FKXAVOZGKJLGJO-RNFRBKRXSA-N
• SMILES： O[C@@H]1CC[C@H]1NCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 85
• XLogP3: 0.6
• Topological Polar Surface Area: 32.299

Additional information on trans-2-(Propylamino)cyclobutan-1-ol

Professional Introduction to trans-2-(Propylamino)cyclobutan-1-ol (CAS No. 2092599-07-8)

trans-2-(Propylamino)cyclobutan-1-ol, with the chemical formula C₈H₁₅NO, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2092599-07-8, has garnered attention due to its structural properties and potential applications in drug development. The cyclobutane ring in its molecular structure imparts rigidity, making it a valuable scaffold for designing molecules with specific biological activities.

The< strong>trans-configuration of the propylamino group relative to the cyclobutane ring contributes to the compound's stereochemical diversity, which is a critical factor in determining its pharmacological efficacy. This stereochemistry influences how the molecule interacts with biological targets, such as enzymes and receptors, thereby affecting its potency and selectivity. The< strong>propylamino substituent, in particular, introduces a polar and basic character to the molecule, which can enhance its solubility in both aqueous and organic solvents, facilitating its use in various formulation processes.

In recent years, there has been a growing interest in cyclobutane derivatives due to their unique physicochemical properties and potential therapeutic benefits. Research has demonstrated that cyclobutane-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The structural motif of< strong>cyclobutan-1-ol provides a stable framework that can be modified to target specific disease pathways. For instance, modifications at the hydroxyl group or the propylamino side chain can lead to compounds with enhanced binding affinity to biological targets.

One of the most compelling aspects of trans-2-(Propylamino)cyclobutan-1-ol is its versatility as a building block for more complex molecules. In drug discovery programs, such compounds are often used as intermediates to synthesize analogs with improved pharmacokinetic profiles. The cyclobutane ring's rigidity can prevent unwanted conformational changes that might reduce a drug's efficacy or increase its toxicity. Additionally, the presence of both hydrophilic and lipophilic regions in the molecule allows for fine-tuning of its pharmacological properties.

Recent studies have explored the potential of trans-2-(Propylamino)cyclobutan-1-ol in the development of novel therapeutics. For example, researchers have investigated its ability to modulate enzyme activity by acting as a competitive inhibitor or an allosteric modulator. The< strong>propylamino group's basic nature makes it particularly useful for interacting with acidic residues on protein targets, while the hydroxyl group can participate in hydrogen bonding interactions. These features make it an attractive candidate for designing drugs that target enzymes involved in metabolic pathways or signal transduction cascades.

The synthesis of trans-2-(Propylamino)cyclobutan-1-ol involves multi-step organic transformations that highlight the compound's synthetic utility. The synthesis typically begins with the preparation of a cyclobutene derivative, which is then functionalized to introduce the propylamino and hydroxyl groups. Advances in synthetic methodologies have made it possible to produce this compound with high yields and purity, enabling further exploration of its biological activities.

In conclusion, trans-2-(Propylamino)cyclobutan-1-ol (CAS No. 2092599-07-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the< strong>cyclobutane ring and< strong>trans-configuration of the propylamino group, make it an ideal candidate for designing molecules with tailored biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug discovery efforts.